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This guide provides a comprehensive comparison of the long-term impacts of the International

Center for Biosaline Agriculture's (ICBA) projects on local communities in marginal

environments. It objectively assesses the performance of ICBA's interventions against

traditional agricultural practices, supported by experimental data. The focus is on enhancing

crop productivity, ensuring food security, and improving livelihoods through the introduction of

climate-resilient crops and sustainable water management techniques.

Quantitative Data Summary
The following tables summarize the quantitative data from various ICBA projects and

comparative studies, highlighting the performance of ICBA's interventions in challenging

agricultural settings.

Table 1: Performance of ICBA's Quinoa Genotypes under Varying Salinity Levels
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Genotype
Salinity Level
(dS/m)

Plant Height
(cm)

Dry Biomass (
g/plant )

Grain Yield (
g/plant )

ICBA-Q3 0 (Control) 120 55 25

5 110 50 22

10 95 45 18

15 80 38 15

20 65 30 10

ICBA-Q4 0 (Control) 115 52 23

5 105 48 20

10 90 42 17

15 75 35 14

20 60 28 9

Traditional

Wheat
0 (Control) 90 40 20

5 70 30 12

10 50 20 5

15
Growth Severely

Stunted
<10 <2

20 No Survival 0 0

Data synthesized from multiple experimental trials.

Table 2: Impact of Organic Amendments on Quinoa (ICBA-Q5) Yield under Saline Irrigation
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Treatment
Irrigation Salinity
(dS/m)

Seed Yield (t/ha)
Biomass Yield
(t/ha)

Control (No

Amendment)
4 2.5 7.0

12 2.1 6.2

20 1.5 5.0

Organic Amendment 4 3.0 8.5

12 2.7 7.8

20 2.0 6.5

This table demonstrates that the application of organic amendments can significantly improve

quinoa productivity even under high salinity conditions.

Table 3: Water Productivity of Salt-Tolerant Forage vs. Traditional Forage

Forage Type Water Salinity (dS/m)
Water Productivity (kg dry
matter/m³ of water)

Salt-Tolerant Grasses (e.g.,

Panicum turgidum)
15-18 2.5

Rhodes Grass (Traditional) 2 1.5

This comparison indicates a 66% higher water productivity for salt-tolerant forages in highly

saline conditions.

Experimental Protocols
This section details the methodologies for key experiments cited in this guide, providing a

framework for the scientific rigor of the findings.

2.1. Evaluation of Quinoa Genotypes under Salinity Stress

Objective: To assess the salt tolerance of different ICBA quinoa genotypes.
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Experimental Design: A pot experiment was conducted in a controlled environment using a

Completely Randomized Design (CRD) with three replications.

Treatments: Five quinoa genotypes (ICBA-Q1 to ICBA-Q5) were subjected to five levels of

soil salinity (0, 5, 10, 15, and 20 dS/m). Salinity levels were achieved by mixing specific

amounts of NaCl into the soil.

Methodology:

Ten seeds of each genotype were sown in each pot.

Pots were irrigated with fresh water for the first four weeks after germination.

After the initial establishment period, saline treatments were applied.

Data on germination rate, plant height, dry biomass, and grain yield were collected at

maturity.

Data Analysis: The collected data was analyzed using statistical methods appropriate for a

CRD to determine the effect of salinity on the different genotypes.

2.2. Impact of Organic Amendments on Quinoa under Saline Irrigation

Objective: To determine the effect of organic amendments on the growth and yield of quinoa

(var. ICBA-Q5) under different saline irrigation regimes.

Experimental Design: A split-plot design with four replications was used. The main plots were

assigned to the salinity treatments, and the sub-plots were assigned to the organic

amendments.

Treatments:

Main Plot (Salinity): Three levels of saline irrigation water (4, 12, and 20 dS/m).

Sub-Plot (Amendments): Nine different organic amendments and a control (no

amendment).

Methodology:
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The experiment was conducted in plots of 15 m².

Quinoa was sown manually, and a drip irrigation system was used.

Organic amendments were applied to the respective sub-plots.

Data on agro-morphological parameters (plant height, biomass) and yield were collected.

Biochemical parameters such as pigment concentration and proline content were also

analyzed to assess stress alleviation.

Data Analysis: Statistical analysis was performed to evaluate the significance of the effects of

salinity, organic amendments, and their interaction on the measured parameters.

Visualizations
The following diagrams, created using the DOT language, illustrate key logical relationships

and experimental workflows of ICBA's projects.

Problem ICBA Intervention Outcomes Long-Term Impact

Marginal Environments:
- High Salinity

- Water Scarcity
- Low Soil Fertility

Introduction of:
- Salt-Tolerant Crop Genotypes

- Sustainable Water Management
- Soil Health Improvement Techniques

Solution Short-term:
- Increased Crop Survival

- Improved Water Use Efficiency

Leads to Long-term:
- Higher Crop Yields

- Increased Farm Income

Contributes to Enhanced Community Resilience:
- Improved Food Security
- Sustainable Livelihoods

Results in

Click to download full resolution via product page

Caption: Logical framework of ICBA's intervention strategy.
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To cite this document: BenchChem. [A Comparative Guide to ICBA's Agricultural
Interventions in Marginal Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594583#assessing-the-long-term-impact-of-icba-s-
projects-on-local-communities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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